6-bromo-3-chloro-N-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide

• IUPAC Name: 6-bromo-3-chloro-N-(1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H6BrClN2OS2/c13-6-1-2-7-8(5-6)19-10(9(7)14)11(17)16-12-15-3-4-18-12/h1-5H,(H,15,16,17)
• InChI Key: SJZLMGSLACVIMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)SC(=C2Cl)C(=O)NC3=NC=CS3
• Molecular Formula: C12H6BrClN2OS2
• Molecular Weight: 373.7 g/mol

Description

The compound “6-bromo-3-chloro-N-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a thiazole ring and a benzothiophene ring. Thiazoles are heterocyclic compounds that have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The thiazole ring in the compound is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The benzothiophene is a polycyclic aromatic compound that consists of a benzene ring fused to a thiophene ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For example, the thiazole ring might undergo electrophilic substitution at the C-5 position or nucleophilic substitution at the C-2 position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many thiazole derivatives exert their effects by interacting with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities and physicochemical properties. Without specific data, it’s difficult to provide detailed information.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activities. Given the diverse activities associated with thiazole derivatives, this compound could potentially have interesting biological effects.